N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-(4-phenoxyanilino)benzamide
• InChI: InChI=1S/C27H21ClN4O8/c1-38-24-15-22(25(39-2)14-21(24)28)30-27(33)20-12-17(31(34)35)13-23(32(36)37)26(20)29-16-8-10-19(11-9-16)40-18-6-4-3-5-7-18/h3-15,29H,1-2H3,(H,30,33)
• InChI Key: PKRUWWOHEBQXOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])NC3=CC=C(C=C3)OC4=CC=CC=C4)OC)Cl
• Molecular Formula: C27H21ClN4O8
• Molecular Weight: 564.9 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide, also known as CDPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. CDPB is a potent inhibitor of the enzyme protein kinase C (PKC), which plays a crucial role in various cellular processes.

Mechanism of Action

N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide inhibits PKC by binding to its regulatory domain, which prevents its activation and subsequent downstream signaling. This results in the inhibition of various cellular processes that are regulated by PKC, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer cells. N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells from the body.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide has several advantages as a tool for scientific research. It is a potent and selective inhibitor of PKC, which allows for the specific inhibition of this enzyme without affecting other cellular processes. N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide has also been shown to be effective in various in vitro and in vivo models, making it a versatile tool for scientific research.
However, there are also some limitations to the use of N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide in lab experiments. It has been shown to have some toxicity in certain cell lines, which may limit its use in some experiments. Additionally, the high cost of N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide may also limit its widespread use in scientific research.

Future Directions

There are several future directions for the use of N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide in scientific research. One area of research is the investigation of the role of PKC in various diseases, including cancer and neurodegenerative disorders. N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide may also be used as a tool to investigate the downstream signaling pathways that are regulated by PKC. Additionally, the development of novel PKC inhibitors based on the structure of N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide may lead to the discovery of new drugs for the treatment of various diseases.
In conclusion, N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide is a potent inhibitor of PKC that has been extensively studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide has the potential to be a valuable tool for investigating the role of PKC in various cellular processes and diseases.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of PKC, which plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. N-(4-chloro-2,5-dimethoxyphenyl)-3,5-dinitro-2-[(4-phenoxyphenyl)amino]benzamide has been used in various studies to investigate the role of PKC in these processes.